Cas no 2172630-45-2 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid
• CAS No: 2172630-45-2
• MF: C₂₄H₂₁N₃O₆
• MW: 447.440046072006
• CID: 5753575
• PubChem ID: 165585922
• Update Time: 2025-06-08

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1530107
• 2172630-45-2
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}-2-methylbut-2-enoic acid
• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid

• Inchi： 1S/C24H21N3O6/c1-14(23(29)30)10-11-25-22(28)20-12-21(33-27-20)26-24(31)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-10,12,19H,11,13H2,1H3,(H,25,28)(H,26,31)(H,29,30)/b14-10+
• InChI Key： VDGUBIXUHQOJIT-GXDHUFHOSA-N
• SMILES： O(C(NC1=CC(C(NC/C=C(/C(=O)O)\C)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.14303540g/mol
• Monoisotopic Mass: 447.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid

Professional Introduction to 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic Acid (CAS No. 2172630-45-2)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2172630-45-2, represents a novel molecular architecture that integrates various pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a combination of functional groups that are highly relevant to modern drug design. Specifically, the presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential interactions with biological targets through hydrophobic and electrostatic interactions. This group is often employed in the development of bioactive molecules due to its ability to enhance binding affinity and stability in protein-ligand interactions.

Furthermore, the incorporation of an 1,2-oxazol ring into the molecule introduces a heterocyclic scaffold that is known for its versatility in medicinal chemistry. Oxazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the oxazole ring in this compound may contribute to unique pharmacological effects, which warrant further investigation.

The terminal carboxylic acid functionality and the formamido group at the 5-position of the oxazole ring add additional layers of complexity to the molecule. The carboxylic acid can participate in hydrogen bonding interactions, while the formamido group may serve as a bridge between different pharmacophoric units, enhancing overall molecular rigidity and stability. These features make 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid an intriguing candidate for structure-based drug design.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The unique structural features of this compound position it as a potential lead molecule for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify key functional groups while maintaining or enhancing biological activity.

One particularly promising area of research involves the use of this compound as a precursor for more complex derivatives. For instance, the fluoren-9-ylmethoxycarbonyl group can be readily modified through selective reactions such as hydrolysis or coupling reactions, allowing for the introduction of additional pharmacophoric elements. Similarly, the oxazole ring can be functionalized at multiple positions to explore different biological profiles.

The synthesis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-2-methylbut-2-enoic acid (CAS No. 2172630-45-2) has been achieved through multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to achieve the desired molecular architecture. These synthetic routes highlight the compound's feasibility for large-scale production and further chemical manipulation.

Evaluation of this compound's biological activity has revealed intriguing preliminary results that underscore its potential therapeutic value. In vitro assays have demonstrated modest inhibitory effects on certain enzymes and receptors relevant to disease pathways. While these findings are encouraging, they also highlight the need for more comprehensive studies to fully elucidate the compound's pharmacological profile.

The development of high-throughput screening (HTS) platforms has accelerated the process of identifying bioactive molecules like 4-{5-{(9H-fluorenine methoxy carbonyl) amino}-1,2 oxazole 3 ylformamido} -2 methylbut 2 enoic acid (CAS No. 2172630 45 2). These technologies allow researchers to rapidly test large libraries of compounds against numerous biological targets, thereby expediting the discovery process. The integration of HTS with computational modeling has further enhanced our ability to predict and optimize molecular interactions.

Future directions in the study of this compound include exploring its potential as an intermediate in combinatorial chemistry libraries. By systematically varying key functional groups while maintaining the core scaffold structure, researchers can generate diverse sets of derivatives with tailored biological activities. This approach has been successfully employed in other areas of drug discovery and holds promise for optimizing therapeutic efficacy.

The role of computational chemistry in designing molecules like 4-{5-{(9H-fluorenylmethoxy carbonyl) amino}-1,2 oxazole -3 ylformamido} -2 methylbut -2 enoic acid (CAS No. 2172630 -45 -2) cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations provide valuable insights into molecular interactions at an atomic level. These tools enable researchers to predict binding affinities and optimize molecular structures before experimental validation.

In conclusion, 4-{5-{(9H-fluorenylmethoxy carbonyl) amino}-1,2 oxazole -3 ylformamido} -2 methylbut -2 enoic acid represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for further exploration in drug discovery efforts aimed at addressing critical unmet medical needs.